Cas no 107383-39-1 (Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)
107383-39-1 structure
Product Name:Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
CAS No:107383-39-1
MF:C17H23NO
MW:257.370624780655
CID:159083
PubChem ID:182574
Update Time:2025-04-19
Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
- 3-(4a-ethyl-1-methyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
- 4a-ethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
- Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,r...
- 4-Ehhmp
- AC1L4B8E
- Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis( -)-
- Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
- DTXSID90910306
- 3-(4a-Ethyl-1-methyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
- Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis(+-)-
- 107383-39-1
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- Inchi: 1S/C17H23NO/c1-3-17-10-5-8-16(17)18(2)11-9-15(17)13-6-4-7-14(19)12-13/h4,6-7,9,12,16,19H,3,5,8,10-11H2,1-2H3
- InChI Key: WCBNTIVXKGADOG-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21CC
Computed Properties
- Exact Mass: 257.17809
- Monoisotopic Mass: 257.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.4
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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